[3,4-Dihydroxy-6-(hydroxymethyl)-5-[3-hydroxy-5-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4-(3,4,5-trihydroxyoxan-2-yl)oxyoxan-2-yl]oxyoxan-2-yl] 10-[3,4-dihydroxy-6-methyl-5-(3,4,5-trihydroxyoxan-2-yl)oxyoxan-2-yl]oxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylate

• Molecular Formula: C63H102O29
• Molecular Weight: 1323.5 g/mol
• IUPAC Name: [3,4-dihydroxy-6-(hydroxymethyl)-5-[3-hydroxy-5-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4-(3,4,5-trihydroxyoxan-2-yl)oxyoxan-2-yl]oxyoxan-2-yl] 10-[3,4-dihydroxy-6-methyl-5-(3,4,5-trihydroxyoxan-2-yl)oxyoxan-2-yl]oxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylate
• InChI: InChI=1S/C63H102O29/c1-25-48(89-51-42(74)36(68)28(66)22-81-51)40(72)45(77)54(84-25)88-35-12-13-60(6)33(59(35,4)5)11-14-62(8)34(60)10-9-26-27-19-58(2,3)15-17-63(27,18-16-61(26,62)7)57(80)92-56-46(78)41(73)49(31(21-65)86-56)90-53-47(79)50(91-52-43(75)37(69)29(67)23-82-52)32(24-83-53)87-55-44(76)39(71)38(70)30(20-64)85-55/h9,25,27-56,64-79H,10-24H2,1-8H3
• InChI Key: YZWLELIIIVVKPT-UHFFFAOYSA-N
• Canonical SMILES: CC1C(C(C(C(O1)OC2CCC3(C(C2(C)C)CCC4(C3CC=C5C4(CCC6(C5CC(CC6)(C)C)C(=O)OC7C(C(C(C(O7)CO)OC8C(C(C(CO8)OC9C(C(C(C(O9)CO)O)O)O)OC1C(C(C(CO1)O)O)O)O)O)O)C)C)C)O)O)OC1C(C(C(CO1)O)O)O

Description

10-[[3,4-dihydroxy-6-methyl-5-[(3,4,5-trihydroxy-2-oxanyl)oxy]-2-oxanyl]oxy]-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid [3,4-dihydroxy-6-(hydroxymethyl)-5-[[3-hydroxy-5-[[3,4,5-trihydroxy-6-(hydroxymethyl)-2-oxanyl]oxy]-4-[(3,4,5-trihydroxy-2-oxanyl)oxy]-2-oxanyl]oxy]-2-oxanyl] ester is a triterpenoid saponin.

Scientific Research Applications

Computational Study on Blood Glucose Regulation

A computational study explored the role of a similar compound, isolated from Syzygium densiflorum, in diabetes management. Identified potential targets include dipeptidyl peptidase-IV and phosphoenolpyruvate carboxykinase, with molecular docking predicting binding poses and dynamic behavior in protein–ligand complexes (Muthusamy & Krishnasamy, 2016).

Solubility in Ethanol–Water Solutions

Research has been conducted on the solubility of similar saccharides in ethanol–water solutions, important for understanding their behavior in various solvents and applications (Gong, Wang, Zhang, & Qu, 2012).

Antibacterial and Anti-inflammatory Properties

Studies have identified novel amide alkaloids with structures resembling the queried compound, exhibiting significant anti-inflammatory and antibacterial activities, showing potential for therapeutic applications (Lan et al., 2021).

Pharmacological Screening of Derivatives

Synthesis and in vitro pharmacological screening of derivatives similar to the queried compound have been explored, highlighting their potential in developing new antimicrobial and antioxidant agents (Dey et al., 2022).

Anticholinesterase Activities

New amide alkaloids with structures related to the compound have been studied for their anticholinesterase activities, suggesting potential in treating neurodegenerative diseases (Xu et al., 2020).